Cas no 1698207-23-6 (5-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]furan-2-carbaldehyde)
5-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]furan-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- EN300-737216
- 1698207-23-6
- 5-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]furan-2-carbaldehyde
-
- Inchi: 1S/C12H14N2O2/c1-8(2)12-10(6-14(3)13-12)11-5-4-9(7-15)16-11/h4-8H,1-3H3
- InChI Key: SMAZIOYPYSOVHG-UHFFFAOYSA-N
- SMILES: O1C(C=O)=CC=C1C1=CN(C)N=C1C(C)C
Computed Properties
- Exact Mass: 218.105527694g/mol
- Monoisotopic Mass: 218.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 48Ų
5-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]furan-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-737216-0.05g |
5-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]furan-2-carbaldehyde |
1698207-23-6 | 0.05g |
$792.0 | 2023-06-03 | ||
| Enamine | EN300-737216-0.1g |
5-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]furan-2-carbaldehyde |
1698207-23-6 | 0.1g |
$829.0 | 2023-06-03 | ||
| Enamine | EN300-737216-0.25g |
5-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]furan-2-carbaldehyde |
1698207-23-6 | 0.25g |
$867.0 | 2023-06-03 | ||
| Enamine | EN300-737216-0.5g |
5-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]furan-2-carbaldehyde |
1698207-23-6 | 0.5g |
$905.0 | 2023-06-03 | ||
| Enamine | EN300-737216-1.0g |
5-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]furan-2-carbaldehyde |
1698207-23-6 | 1g |
$943.0 | 2023-06-03 | ||
| Enamine | EN300-737216-2.5g |
5-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]furan-2-carbaldehyde |
1698207-23-6 | 2.5g |
$1848.0 | 2023-06-03 | ||
| Enamine | EN300-737216-5.0g |
5-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]furan-2-carbaldehyde |
1698207-23-6 | 5g |
$2732.0 | 2023-06-03 | ||
| Enamine | EN300-737216-10.0g |
5-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]furan-2-carbaldehyde |
1698207-23-6 | 10g |
$4052.0 | 2023-06-03 |
5-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]furan-2-carbaldehyde Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 5-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]furan-2-carbaldehyde
Introduction to 5-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]furan-2-carbaldehyde (CAS No. 1698207-23-6)
5-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]furan-2-carbaldehyde is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1698207-23-6, belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for drug discovery and development. The presence of both pyrazole and furan moieties in its molecular structure endows it with a rich chemical diversity, which can be exploited for designing novel therapeutic agents.
The chemical structure of 5-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]furan-2-carbaldehyde can be described as a fused system consisting of a pyrazole ring substituted at the 3-position with a propyl group and a methyl group, connected to a furan ring through an aldehyde functionality at the 2-position of the furan. This arrangement creates multiple sites for functionalization, allowing chemists to modify its properties and tailor its biological activity for specific therapeutic applications. The aldehyde group, in particular, serves as a reactive handle for further chemical transformations, enabling the synthesis of more complex derivatives.
In recent years, there has been growing interest in exploring the pharmacological potential of 5-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]furan-2-carbaldehyde and its derivatives. The pyrazole scaffold is well-known for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. Studies have demonstrated that pyrazole-based compounds can interact with various biological targets, making them attractive candidates for drug development. The addition of a furan ring to this system introduces further complexity and may enhance the compound's bioavailability and metabolic stability.
One of the most compelling aspects of 5-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]furan-2-carbaldehyde is its potential as an intermediate in the synthesis of more complex molecules. The aldehyde functionality allows for condensation reactions with various nucleophiles, including amines, hydrazines, and ketones, which can lead to the formation of imines, hydrazones, and other heterocyclic compounds. These derivatives may exhibit enhanced biological activity compared to the parent compound, opening up new avenues for therapeutic intervention.
Recent research has highlighted the importance of 5-[1-methyl-3-(propan-2-yll)-1H-pyrazol4-yll]furan2carbaldehyde in the development of novel anticancer agents. Pyrazole-based compounds have been shown to inhibit key enzymes involved in cancer cell proliferation and survival. For instance, studies have indicated that certain pyrazole derivatives can inhibit tyrosine kinases, which are critical for cancer cell signaling pathways. The structural features of 5-[1-methyl3(propan2yI)lHpyrazol4yI]furan2carbaldehyde, including its aldehyde group and fused heterocyclic system, make it an ideal candidate for further exploration in this area.
The synthesis of 5-[1-methyl3(propan2yI)lHpyrazol4yI]furan2carbaldehyde involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the pyrazole core through condensation reactions between hydrazine derivatives and α-haloketones or α-bromoaldehydes. Subsequent functionalization at the 3-position with a propyl group and a methyl group is achieved through nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions. Finally, introduction of the aldehyde group at the 2-position of the furan ring is accomplished through oxidation or formylation reactions.
The pharmacokinetic properties of 5-[1-methyl3(propan2yI)lHpyrazol4yI]furan2carbaldehyde are also an important consideration in its development as a therapeutic agent. Studies have shown that pyrazole-based compounds can exhibit good oral bioavailability and metabolic stability due to their favorable physicochemical properties. However, further research is needed to fully understand their absorption, distribution, metabolism, excretion (ADME), and toxicological profiles.
In conclusion,5-[1methyl3(propan2yI)lHpyrazol4yI]furan2carbaldehyde (CAS No. 1698207236) is a structurally diverse and biologically active compound with significant potential in pharmaceutical research. Its unique chemical features make it an excellent scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound and its derivatives,5[1methyl3(propan2yI)lHpyrazol4yI]furan/carbaldeh yde is poised to play an important role in future drug development efforts.
1698207-23-6 (5-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]furan-2-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)